3-(6-Chlorohexyl)pyridine

• CAS RN: 88940-84-5
• Molecular Formula: C11H16ClN
• Molecular Weight: 197.70 g/mol
• IUPAC Name: 3-(6-chlorohexyl)pyridine
• InChI: InChI=1S/C11H16ClN/c12-8-4-2-1-3-6-11-7-5-9-13-10-11/h5,7,9-10H,1-4,6,8H2
• InChI Key: ZMOUIZCFHTYMLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CCCCCCCl

Description

3-(6-Chlorohexyl)pyridine is a useful research compound. Its molecular formula is C11H16ClN and its molecular weight is 197.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 22 g of 6-(3-pyridyl)hexanol in 100 ml of chloroform was cooled in an ice bath and treated with a solution of 21.9 g of thionyl chloride in 50 ml of chloroform. The reaction mixture was allowed to warm to room temperature over 1 hour, was heated to a bath temperature of 60° C. for 1 hour and was concentrated. The residue was taken up in chloroform, washed with saturated potassium carbonate, dried, and evaporated. The residue was distilled to give 20.5 g (84%) of 6-(3-pyridyl)hexylchloride, bp 180°-190° C./0.15 mm.